Cas no 62413-96-1 (caryophyllen-3-one)
caryophyllen-3-one structure
Product Name:caryophyllen-3-one
CAS No:62413-96-1
MF:C15H22O
MW:218.334584712982
CID:2003840
PubChem ID:5352041
Update Time:2025-04-21
caryophyllen-3-one Chemical and Physical Properties
Names and Identifiers
-
- caryophyllen-3-one
- (1R,4Z,9S)-4,11,11-Trimethyl-8-methylenebicyclo[7.2.0]undec-4-en-3-one
- Bicyclo(7.2.0)undec-4-en-3-one, 4,11,11-trimethyl-8-methylene-, (1R,4E,9S)-
- NSC314035
- NS00093982
- NSC 314035
- Q27896271
- DB-200071
- O9R6KL2I9S
- Buddledin D
- (1R,4E,9S)-4,11,11-TRIMETHYL-8-METHYLENEBICYCLO(7.2.0)UNDEC-4-EN-3-ONE
- NSC-314035
- 62346-22-9
- 62413-96-1
- Buddledin C
- CHEMBL464833
- UNII-O9R6KL2I9S
-
- Inchi: 1S/C15H22O/c1-10-6-5-7-11(2)14(16)8-13-12(10)9-15(13,3)4/h7,12-13H,1,5-6,8-9H2,2-4H3
- InChI Key: KXSUIPOSVGSLQP-UHFFFAOYSA-N
- SMILES: CC1C(=O)CC2C(CC2(C)C)C(=C)CCC=1
Computed Properties
- Exact Mass: 218.167065321Da
- Monoisotopic Mass: 218.167065321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
caryophyllen-3-one Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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